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Compound of Interest

Compound Name: Triphosphine

Cat. No.: B1213122 Get Quote

An In-depth Technical Guide to Triphenylphosphine (PPh₃)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on the chemical properties of

triphenylphosphine, a pivotal reagent in organic synthesis and organometallic chemistry. Its

utility in various reactions, including its role in the formation of carbon-carbon bonds, makes it

an indispensable tool in medicinal chemistry and drug development.

Core Chemical Properties
Triphenylphosphine is an organophosphorus compound that is solid at room temperature and

appears as white crystals.[1][2] It is characterized by a central phosphorus atom bonded to

three phenyl groups, resulting in a trigonal pyramidal geometry.[3][4] While it is insoluble in

water, it shows good solubility in non-polar organic solvents like benzene and diethyl ether.[1]

[3]

Quantitative Data Summary
The fundamental chemical data for triphenylphosphine is summarized in the table below,

providing a quick reference for experimental planning and stoichiometric calculations.
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Parameter Value Reference

Chemical Formula P(C₆H₅)₃ or C₁₈H₁₅P [1][2][4][5]

Molar Mass 262.29 g/mol [1][5][6]

IUPAC Name Triphenylphosphane [1][2]

CAS Number 603-35-0 [5]

Melting Point 78.5-81.5 °C

Boiling Point 377 °C [1]

Density 1.194 g/cm³ at 20 °C [2]

Key Applications in Synthesis
Triphenylphosphine is a versatile reagent with numerous applications. It is widely used as a

ligand in transition metal catalysis, notably in palladium-catalyzed cross-coupling reactions like

the Suzuki and Heck couplings.[3] Furthermore, it is a crucial component in several name

reactions.

Key reactions involving triphenylphosphine include:

Wittig Reaction: Converts aldehydes and ketones into alkenes.[3]

Mitsunobu Reaction: Transforms an alcohol and a carboxylic acid into an ester.[4]

Appel Reaction: Converts alcohols to alkyl halides.

The diagram below illustrates the logical workflow of the Wittig reaction, a cornerstone of

synthetic chemistry for alkene synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://en.wikipedia.org/wiki/Triphenylphosphine
https://www.sciencemadness.org/smwiki/index.php/Triphenylphosphine
https://www.vedantu.com/chemistry/triphenylphosphine
https://www.merckmillipore.com/IN/en/product/Triphenylphosphine,MDA_CHEM-808270
https://en.wikipedia.org/wiki/Triphenylphosphine
https://www.merckmillipore.com/IN/en/product/Triphenylphosphine,MDA_CHEM-808270
https://pubchem.ncbi.nlm.nih.gov/compound/Triphenylphosphine
https://en.wikipedia.org/wiki/Triphenylphosphine
https://www.sciencemadness.org/smwiki/index.php/Triphenylphosphine
https://www.merckmillipore.com/IN/en/product/Triphenylphosphine,MDA_CHEM-808270
https://en.wikipedia.org/wiki/Triphenylphosphine
https://www.sciencemadness.org/smwiki/index.php/Triphenylphosphine
https://grokipedia.com/page/Triphenylphosphine
https://grokipedia.com/page/Triphenylphosphine
https://www.vedantu.com/chemistry/triphenylphosphine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Triphenylphosphine
(PPh₃)

Phosphonium Salt
[Ph₃P⁺-CH₂-R]X⁻

SN2 Reaction

Alkyl Halide
(R-CH₂-X)

Phosphonium Ylide
(Ph₃P=CHR)

Deprotonation

Strong Base
(e.g., n-BuLi)

Betaine Intermediate

Nucleophilic Attack

Carbonyl Compound
(Aldehyde or Ketone)

Alkene Product
(C=C bond formed)

Elimination

Triphenylphosphine Oxide
(Ph₃P=O)

Click to download full resolution via product page

Caption: Workflow of the Wittig reaction for alkene synthesis.

Experimental Protocol: Synthesis of a Phosphonium
Ylide for the Wittig Reaction
This section provides a detailed methodology for the preparation of a phosphonium ylide, a

critical intermediate in the Wittig reaction.

Objective: To synthesize benzyltriphenylphosphonium ylide from benzyltriphenylphosphonium

chloride.

Materials:
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Benzyltriphenylphosphonium chloride (1 equivalent)

Anhydrous Tetrahydrofuran (THF)

n-Butyllithium (n-BuLi) in hexanes (1.05 equivalents)

Schlenk flask and gas-tight syringe

Magnetic stirrer and stir bar

Nitrogen or Argon inert gas supply

Procedure:

Preparation: Add benzyltriphenylphosphonium chloride to a flame-dried Schlenk flask

equipped with a magnetic stir bar. Seal the flask with a septum.

Inert Atmosphere: Evacuate the flask and backfill with an inert gas (Nitrogen or Argon).

Repeat this cycle three times to ensure an anhydrous and oxygen-free environment.

Dissolution: Add anhydrous THF to the flask via a syringe and stir the mixture at room

temperature until the salt is fully suspended.

Cooling: Cool the suspension to 0 °C using an ice-water bath.

Ylide Formation: Slowly add n-butyllithium dropwise to the stirred suspension using a gas-

tight syringe over a period of 15-20 minutes. A distinct color change (typically to deep red or

orange) indicates the formation of the ylide.

Reaction Completion: After the addition is complete, remove the ice bath and allow the

reaction mixture to stir at room temperature for 1-2 hours.

Usage: The resulting ylide solution is now ready for direct use in the subsequent Wittig

reaction with an appropriate aldehyde or ketone.

Safety Precautions: n-Butyllithium is a pyrophoric reagent and must be handled with extreme

care under an inert atmosphere. Anhydrous solvents are required as the ylide is highly reactive
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with water. Appropriate personal protective equipment (PPE), including safety glasses, lab

coat, and gloves, must be worn at all times.

The structure of triphenylphosphine is visualized below, showing the central phosphorus atom

and the three phenyl rings.

Caption: Molecular structure of triphenylphosphine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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